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Compound of Interest

Compound Name: Ethyl 2-hydroxyhexanoate

CAS No.: 52089-55-1

Cat. No.: B3021374 Get Quote

Executive Safety & Logistics Summary
Ethyl 2-hydroxyhexanoate (CAS: 52089-55-1) is an organic ester commonly used as a

synthesis intermediate or flavoring agent.[1][2][3] While it is not classified as an acutely toxic P-

listed or U-listed waste under US EPA regulations, it presents specific logistical challenges due

to its combustibility and water insolubility.

Effective disposal requires strict adherence to Non-Halogenated Organic Waste protocols.

Mismanagement—specifically pouring down drains—can lead to regulatory fines and

infrastructure damage due to phase separation in plumbing traps.

Critical Physical Properties for Disposal
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Property Value Operational Implication

Flash Point ~97.78°C (208°F)

Classified as Combustible

(Class IIIB).[1][2] High flash

point reduces immediate fire

risk but still requires

segregation from oxidizers.

Water Solubility Insoluble / Very Low

Strictly prohibited from drain

disposal. Will form a secondary

layer in traps, creating long-

term vapor hazards.[1][2]

Density ~0.967 g/mL

Floats on water.[1][2][4] Spill

cleanup on wet surfaces

requires hydrophobic

absorbents.

RCRA Status Non-Listed

Not a U or P listed waste.[1][2]

Does not meet D001

(Ignitable) definition strictly by

flash point (>60°C), but is

universally managed as

Organic Solvent Waste in lab

settings.

Waste Characterization & Segregation
Before disposal, the waste stream must be characterized to determine the correct waste code

and processing path.

A. Pure Substance (Expired/Unused Stock)
Classification: Non-regulated organic chemical (unless mixed).

Labeling: "Non-Hazardous Organic Chemical - Ethyl 2-hydroxyhexanoate."[1][3]

Disposal Path: Fuel blending or Incineration.
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B. Reaction Mixtures (The Most Common Scenario)
If the ethyl 2-hydroxyhexanoate is dissolved in a solvent (e.g., Acetone, Methanol, Hexane),

the solvent determines the hazard class.[1][3]

Mixture with Acetone/Methanol: Classify as D001 (Ignitable).

Mixture with Dichloromethane: Classify as Halogenated Waste.

Segregation Rules (The "Never Mix" List)
Oxidizers: Never mix with Nitric Acid, Peroxides, or Permanganates.[1] Esters can react

vigorously with strong oxidizers, leading to exothermic runaway.

Strong Bases: Avoid mixing with concentrated Sodium Hydroxide (NaOH). This causes

hydrolysis, generating heat and evolving 2-hydroxyhexanoic acid and ethanol, altering the

waste profile.[1]

Step-by-Step Disposal Workflows
Workflow 1: Routine Liquid Waste Disposal

Select Container: Use a High-Density Polyethylene (HDPE) or Glass container. Ensure the

cap has a chemically resistant liner (PTFE).

Labeling: Attach a hazardous waste tag immediately upon the first drop of waste entering the

container.

Constituents: List "Ethyl 2-hydroxyhexanoate" clearly.[3] Do not use abbreviations.

Percentages: Estimate concentration (e.g., "5% Ethyl 2-hydroxyhexanoate, 95%

Ethanol").

Satellite Accumulation: Store in a secondary containment tray within a fume hood or

designated safety cabinet. Keep the cap closed unless adding waste.

Hand-off: Once the container is 90% full, date the tag and move it to the Central

Accumulation Area (CAA) for pickup by your licensed waste contractor.
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Workflow 2: Spill Cleanup Protocol (Small Scale < 500 mL)
PPE Required: Nitrile gloves, safety goggles, lab coat.[1]

Step 1: Contain. Use a "pig" or absorbent sock to circle the spill and prevent it from

spreading to floor drains.

Step 2: Absorb. Apply an inert absorbent material (Vermiculite, Bentonite clay, or

polypropylene pads). Note: Paper towels are acceptable for very small drips but must be

treated as solid chemical waste.

Step 3: Collect. Scoop the saturated absorbent into a wide-mouth jar or heavy-duty plastic

bag.[1]

Step 4: Decontaminate. Wipe the surface with a soap and water solution to remove the oily

residue.

Step 5: Dispose. Label the debris container as "Solid Debris Contaminated with Ethyl 2-
hydroxyhexanoate" and manage as solid chemical waste.

Visual Decision Logic
The following diagrams provide a self-validating logic flow for decision-making in the lab.

Figure 1: Waste Stream Classification Tree
This logic gate ensures you select the correct waste drum.
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Waste Containing
Ethyl 2-hydroxyhexanoate

Is it mixed with
other solvents?

Does the mixture contain
Halogens (Cl, Br, F)?

(e.g., DCM, Chloroform)

Yes

Stream D: Pure Chemical
(Lab Pack for Incineration)

No (Pure)

Is it an aqueous mixture
(>50% Water)?

No

Stream A: Halogenated
Organic Waste

Yes

Stream B: Non-Halogenated
Organic Waste
(Fuel Blending)

No

Stream C: Aqueous Waste
(Requires pH check)

Yes

Click to download full resolution via product page

Caption: Logic flow for categorizing Ethyl 2-hydroxyhexanoate waste streams to ensure

regulatory compliance.

Figure 2: Spill Response & Cleanup Workflow
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1. Alert Personnel &
Secure Area

2. Assess Volume
(< 500mL?)

3. Apply Inert Absorbent
(Vermiculite/Pads)Yes (Small)

Call EHS/Fire Dept
(Large Spill)

No (Large)

4. Collect into
Sealed Container

5. Label as
Solid Chemical Waste

Click to download full resolution via product page

Caption: Immediate response protocol for laboratory spills involving organic esters.

Regulatory Compliance & Scientific Rationale
Why Incineration?
While Ethyl 2-hydroxyhexanoate is not highly toxic, its disposal via fuel blending/incineration

is the industry standard.

Energy Recovery: As an organic ester, it has a high calorific value. Incineration allows for

energy recovery (Waste-to-Energy).[1]

Environmental Protection: Incineration ensures complete destruction of the organic carbon

skeleton, preventing bioaccumulation or oxygen depletion (BOD) in water systems.

EPA/RCRA Considerations
Code Assignment: If the waste is pure, it does not carry a D001 code because its flash point

(208°F) is above the 140°F (60°C) threshold. However, most facilities manage it under a

generic "Non-Hazardous Organic" profile or combine it with ignitable solvents (D001).

Drain Disposal Ban: Under 40 CFR 403.5, introducing pollutants that cause pass-through or

interference (like insoluble oils) into a POTW (Publicly Owned Treatment Works) is

prohibited.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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